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Compound of Interest

Compound Name: Diphenylvinylphosphine

Cat. No.: B1198819 Get Quote

Diphenylvinylphosphine, an organophosphorus compound featuring two phenyl groups and a

vinyl moiety attached to a central phosphorus atom, is a cornerstone reagent and ligand in

contemporary organic and organometallic chemistry.[1] As a tertiary phosphine, its utility is

primarily derived from the electronic and steric properties conferred by the phosphorus lone

pair, which readily coordinates to transition metals.[1] This coordination is fundamental to its

extensive use as a ligand in catalysis, where it facilitates a wide array of synthetic

transformations crucial for pharmaceutical development, materials science, and academic

research.[2][3][4] This guide provides an in-depth examination of its core properties, synthesis,

and critical applications, tailored for researchers and drug development professionals.

Core Physicochemical Properties
The fundamental characteristics of diphenylvinylphosphine are summarized below. These

properties are critical for its handling, reaction setup, and purification.
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Property Value

Molecular Formula C₁₄H₁₃P[2][3][5]

Molecular Weight 212.23 g/mol [3][5][6][7]

Appearance Colorless to yellow liquid or solid[2][6][8]

CAS Number 2155-96-6[5][6][7]

Density 1.067 g/mL at 25 °C[2][6][8]

Boiling Point 104 °C at 0.25 mmHg[2][6][8]

Melting Point 70.5-71.5 °C[2][8][9]

Refractive Index n20/D 1.626[2][6][8]

Synthesis: A Modern Approach via Cross-Coupling
While several methods exist for the synthesis of diphenylvinylphosphine, palladium-

catalyzed cross-coupling reactions represent a modern, high-yield approach.[1] This

methodology involves the reaction of a phosphorus-hydrogen bond in diphenylphosphine with a

vinyl electrophile, such as a vinyl halide or triflate.

Expert Rationale for Synthetic Choices
The choice of a palladium catalyst is deliberate; palladium complexes are highly efficient in

mediating the formation of carbon-phosphorus bonds. The phosphine ligand used in the

catalyst system is itself critical, as it modulates the reactivity of the palladium center. The entire

procedure must be conducted under an inert atmosphere (e.g., nitrogen or argon). This is a

non-negotiable requirement because tertiary phosphines, particularly the diphenylphosphine

starting material, are highly susceptible to oxidation by atmospheric oxygen, which would form

the corresponding phosphine oxide and terminate the desired reaction.

Experimental Protocol: Palladium-Catalyzed Vinylation
of Diphenylphosphine
Objective: To synthesize diphenylvinylphosphine from diphenylphosphine and vinyl bromide.
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Materials:

Diphenylphosphine

Vinyl bromide (as a solution or condensed gas)

Palladium(II) acetate (Pd(OAc)₂)

A suitable phosphine ligand (e.g., Xantphos)

A non-nucleophilic base (e.g., sodium tert-butoxide)

Anhydrous, degassed toluene

Schlenk flask and manifold for inert atmosphere operations

Procedure:

Inert Atmosphere Setup: The Schlenk flask is flame-dried under vacuum and backfilled with

nitrogen three times to ensure an oxygen-free environment.

Reagent Addition: To the flask, add palladium(II) acetate (1 mol%), the phosphine ligand (2

mol%), and sodium tert-butoxide (1.2 equivalents).

Solvent and Reactant Introduction: Add anhydrous, degassed toluene via cannula. Stir the

mixture to form the active catalyst. Add diphenylphosphine (1.0 equivalent) via syringe.

Vinylation: Slowly bubble vinyl bromide gas through the solution or add a solution of vinyl

bromide in toluene. The reaction is typically exothermic and may require cooling.

Reaction Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or

³¹P NMR spectroscopy until the starting diphenylphosphine is consumed.

Workup and Purification: Upon completion, the reaction is quenched with degassed water.

The organic layer is separated, dried over anhydrous magnesium sulfate, filtered, and the

solvent is removed in vacuo. The crude product is then purified by vacuum distillation or

chromatography to yield pure diphenylvinylphosphine.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1198819?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198819?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis Workflow Diagram

Preparation Reaction Purification
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Caption: Generalized palladium cross-coupling catalytic cycle.

Safety, Handling, and Storage
Proper handling of diphenylvinylphosphine is critical due to its reactivity and potential

hazards. It is classified as an irritant to the eyes, respiratory system, and skin. [2][8]
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Hazard Information Precautionary Measures

Hazard Statements

H315: Causes skin irritation. H319:
Causes serious eye irritation. H335: May
cause respiratory irritation.

| Precautionary Statements | P261: Avoid breathing vapors. P280: Wear protective gloves/eye

protection. P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing. |

Handling and Storage Protocol
Inert Atmosphere: Always handle diphenylvinylphosphine under an inert atmosphere of

nitrogen or argon to prevent oxidation. [1][10]Use Schlenk line techniques or a glovebox.

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, lab

coat, and chemical-resistant gloves. * Storage: Store in a tightly sealed container in a cool,

dry, and well-ventilated area. [10]It should be stored under nitrogen and protected from light.

[5][8]

Conclusion
Diphenylvinylphosphine is more than just a chemical reagent; it is an enabling tool for

chemical innovation. Its well-defined molecular weight and formula are the basis for its

predictable reactivity as a versatile phosphine ligand. For researchers in drug development and

organic synthesis, a thorough understanding of its properties, handling requirements, and

catalytic applications is essential for designing and executing complex synthetic strategies that

lead to novel therapeutics and advanced materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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